Cas no 2138102-24-4 (2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138102-24-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6447970
• PubChem ID: 165497386
• Update Time: 2025-08-05

2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138102-24-4
• EN300-1155429
• 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C8H13N3O2/c1-4-6-5-11(10-9-6)8(2,3)7(12)13/h5H,4H2,1-3H3,(H,12,13)
• InChI Key： DPJKRSWCDJNRJE-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)N1C=C(CC)N=N1)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68Ų

Additional information on 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid

Introduction to 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138102-24-4)

2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid, identified by the chemical compound code CAS No. 2138102-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of triazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a triazole ring and a methylpropanoic acid moiety, contribute to its unique chemical properties and make it a subject of interest for further research and development.

The triazole ring is a heterocyclic aromatic compound characterized by three nitrogen atoms arranged in a six-membered ring structure. This motif is well-documented for its ability to interact with biological targets, making it a common component in drug design. In 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid, the triazole ring is linked to a methylpropanoic acid backbone, which provides additional functional groups that can be exploited for modulating biological activity. The 4-ethyl substituent on the triazole ring further enhances the compound's structural complexity and may influence its interactions with biological systems.

Recent advancements in pharmaceutical research have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds containing the triazole moiety exhibit inhibitory effects on several enzymatic pathways and can serve as scaffolds for developing novel drugs. For instance, triazole-based molecules have been explored for their potential in treating infectious diseases, inflammation, and even certain types of cancer. The specific arrangement of atoms in 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid may contribute to its ability to interact with target proteins or enzymes, thereby influencing cellular processes.

The methylpropanoic acid moiety, also known as isobutyric acid, introduces a carboxylic acid group into the molecular structure. This functional group is known for its ability to participate in hydrogen bonding and other forms of molecular interaction, which can be crucial for binding affinity and specificity when designing drugs. The presence of this group in 2-(4-ethyl-1H-1,2,3-triazol-1-yl)-2-methylpropanoic acid may enhance its solubility and bioavailability, factors that are critical for effective drug delivery and absorption.

In the context of current research trends, there is growing interest in developing small molecule inhibitors that can modulate protein-protein interactions (PPIs) involved in disease pathways. Triazole derivatives have shown promise in this area due to their ability to disrupt or stabilize protein conformations. The structural flexibility offered by the combination of a triazole ring and an isobutyric acid side chain in CAS No. 2138102-24-4 makes it a versatile candidate for further exploration as an inhibitor or modulator.

Moreover, computational chemistry and molecular modeling techniques have been increasingly employed to study the interactions between small molecules like CAS No. 2138102-24-4 and their biological targets. These methods allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy. Preliminary simulations suggest that the compound may interact with specific amino acid residues on target proteins, potentially leading to inhibitory effects on relevant enzymatic pathways.

The synthesis of CAS No. 2138102-24-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring through cycloaddition reactions and subsequent functionalization with the methylpropanoic acid side chain. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

From a medicinal chemistry perspective, the development of novel drug candidates often involves iterative design cycles based on structural modifications aimed at improving pharmacokinetic properties such as solubility, metabolic stability, and target specificity. The unique structural features of CAS No. 2138102-24-4, including its triazole-truncated structure, make it an attractive candidate for further derivatization studies.

In conclusion,CAS No. 2138102-24 - 4 () represents a promising compound with potential applications in pharmaceutical research due to its distinctive chemical structure and biological relevance. The interplay between its triazole moiety, isobutyric acid side chain, and other functional groups suggests multiple avenues for exploration in drug discovery efforts aimed at addressing unmet medical needs.